Cas no 1421530-72-4 (3-{5-[1-(2-fluorobenzoyl)azetidin-3-yl]-1,2,4-oxadiazol-3-yl}-1,2-dihydropyridin-2-one)

• Product Name: 3-{5-[1-(2-fluorobenzoyl)azetidin-3-yl]-1,2,4-oxadiazol-3-yl}-1,2-dihydropyridin-2-one
• CAS No: 1421530-72-4
• MF: C₁₇H₁₃FN₄O₃
• MW: 340.308526754379
• CID: 5812252
• PubChem ID: 136260594
• Update Time: 2025-06-13

3-{5-[1-(2-fluorobenzoyl)azetidin-3-yl]-1,2,4-oxadiazol-3-yl}-1,2-dihydropyridin-2-one Chemical and Physical Properties

Names and Identifiers

• SOVYDZWVLOBDGR-UHFFFAOYSA-N
• 3-{5-[1-(2-fluorobenzoyl)azetidin-3-yl]-1,2,4-oxadiazol-3-yl}-1,2-dihydropyridin-2-one
• CHEMBL3439700
• AKOS024531212
• 3-(5-(1-(2-fluorobenzoyl)azetidin-3-yl)-1,2,4-oxadiazol-3-yl)pyridin-2(1H)-one
• F6064-7753
• 1421530-72-4
• VU0531311-1
• 3-[5-[1-(2-fluorobenzoyl)azetidin-3-yl]-1,2,4-oxadiazol-3-yl]-1H-pyridin-2-one

• Inchi： 1S/C17H13FN4O3/c18-13-6-2-1-4-11(13)17(24)22-8-10(9-22)16-20-14(21-25-16)12-5-3-7-19-15(12)23/h1-7,10,21H,8-9H2/b14-12+
• InChI Key： GYGBELVWGAPUTO-WYMLVPIESA-N
• SMILES： C1(=O)N=CC=C/C/1=C1/N=C(C2CN(C(=O)C3=CC=CC=C3F)C2)ON/1

Computed Properties

• Exact Mass: 340.09716845g/mol
• Monoisotopic Mass: 340.09716845g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 617
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 88.3Ų

Additional information on 3-{5-[1-(2-fluorobenzoyl)azetidin-3-yl]-1,2,4-oxadiazol-3-yl}-1,2-dihydropyridin-2-one

Introduction to 3-{5-[1-(2-fluorobenzoyl)azetidin-3-yl]-1,2,4-oxadiazol-3-yl}-1,2-dihydropyridin-2-one and Its Significance in Modern Chemical Biology

The compound with the CAS number 1421530-72-4, specifically named as 3-{5-[1-(2-fluorobenzoyl)azetidin-3-yl]-1,2,4-oxadiazol-3-yl}-1,2-dihydropyridin-2-one, represents a fascinating molecule in the realm of chemical biology and pharmaceutical research. This heterocyclic compound has garnered significant attention due to its unique structural features and potential therapeutic applications. The intricate arrangement of fused rings—comprising an azetidine ring, an oxadiazole ring, and a dihydropyridine moiety—creates a scaffold that is both structurally complex and functionally intriguing.

One of the most striking aspects of this compound is its dual functionality, which arises from the presence of multiple reactive sites within its molecular structure. The 1-(2-fluorobenzoyl)azetidin-3-yl substituent introduces a fluorinated benzoyl group, which is known for its ability to modulate biological activity through various mechanisms. Fluorine atoms are frequently incorporated into pharmaceuticals due to their ability to enhance metabolic stability, improve binding affinity, and alter pharmacokinetic properties. In this context, the fluorobenzoyl moiety likely plays a crucial role in determining the compound's interaction with biological targets.

The 1,2,4-oxadiazole ring is another key structural component that contributes to the compound's versatility. Oxadiazole derivatives are well-documented for their broad spectrum of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The presence of this heterocycle suggests that 3-{5-[1-(2-fluorobenzoyl)azetidin-3-yl]-1,2,4-oxadiazol-3-yl}-1,2-dihydropyridin-2-one may exhibit similar pharmacological effects. Furthermore, the dihydropyridine scaffold is renowned for its role in cardiovascular therapy, particularly in calcium channel blockers. While this compound does not directly target cardiovascular pathways, the dihydropyridine moiety may still contribute to its overall biological activity through interactions with other cellular processes.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the potential interactions of this compound with various biological targets more accurately. The combination of quantum mechanical calculations and machine learning algorithms has allowed for the identification of high-affinity binding sites on proteins relevant to drug discovery. Studies have indicated that the fluorobenzoyl group and the azetidine ring may interact with specific residues on target enzymes or receptors, modulating their activity in a way that could lead to therapeutic benefits.

In vitro studies have begun to unravel the pharmacological profile of this compound. Initial experiments suggest that it exhibits significant inhibitory activity against certain kinases and proteases implicated in cancer progression. The 1-(2-fluorobenzoyl)azetidin-3-yl substituent appears to be particularly important for this inhibitory effect, likely through steric hindrance and electrostatic interactions with the active site of the target enzymes. Additionally, the oxadiazole ring may contribute to stabilizing the transition state during enzyme inhibition, further enhancing potency.

The dihydropyridine moiety has also been investigated for its potential role in modulating ion channel activity. While this compound does not directly interact with voltage-gated calcium channels like traditional dihydropyridines used in cardiovascular drugs, it may still influence cellular signaling pathways indirectly. For instance, it could affect intracellular calcium levels by interacting with other calcium-binding proteins or second messenger systems.

One of the most promising areas of research involves exploring the compound's potential as an antiviral agent. The unique structural features of 3-{5-[1-(2-fluorobenzoyl)azetidin-3-yl]-1,2,4-oxadiazol-3-yl}-1,2-dihydropyridin-2-one suggest that it might interfere with viral replication by targeting essential viral enzymes or proteins. Preliminary studies have shown that derivatives with similar scaffolds exhibit inhibitory effects against certain RNA viruses by disrupting viral polymerase activity. The presence of the fluorobenzoyl group may enhance these effects by improving binding affinity or by facilitating drug delivery into viral particles.

The synthesis of this compound presents an interesting challenge due to its complex structure. Multi-step organic reactions are typically required to construct each ring system while maintaining regioselectivity and stereochemical integrity. Advances in synthetic methodologies have made it possible to produce such complex molecules more efficiently than ever before. Techniques such as transition-metal-catalyzed cross-coupling reactions and asymmetric hydrogenation have been particularly useful in constructing key intermediates.

Once synthesized, rigorous characterization is essential to confirm both the identity and purity of the final product. Nuclear magnetic resonance (NMR) spectroscopy is commonly used to determine atomic connectivity and chemical environments within the molecule. Mass spectrometry provides high-resolution information about molecular weight and fragmentation patterns. X-ray crystallography offers detailed insights into molecular geometry if single crystals can be obtained.

The development of novel drug candidates relies heavily on understanding how molecules interact with biological systems at a molecular level. Computational modeling has become an indispensable tool in this process by allowing researchers to predict binding affinities and identify potential side effects before conducting expensive experimental trials. Molecular dynamics simulations can provide insights into conformational changes and dynamic interactions between the compound and its target proteins.

The potential therapeutic applications of 3-{5-[1-(2-fluorobenzoyl)azetidin-3-yl]-1,2,4-oxadiazol-3-yl}-1,2-dihydropyridin-2-one are still being explored as part of ongoing research efforts aimed at discovering new treatments for various diseases. Its unique structural features make it a promising candidate for further development into a lead compound for drug discovery programs targeting cancer therapy or antiviral infections.

In conclusion,3-{5-[1-(2-fluorobenzoyl)azetidin-3-yl]-1,2,4-oxadiazol-3-y}l)-1{sub ₂}dih{sub y}dropyridin{-}{sub ₂}one (CAS no 1421530{-}72{-}4) stands out as a structurally complex yet biologically relevant molecule with significant potential in pharmaceutical applications. Its unique combination of heterocyclic rings {sub {and}} functional groups {sub {such}} as {sub {the}} fluorobenzoyl}{sub {moiety}} offers{sub {a}}{sub {rich}}{sub {ground}{sub {for}}{sub {further}}{sub {investigation}.}{sub {As}{sub {research}{sub {continues}}{sub {to}{sub {unveil}}{sub {new}}{sub {biological}}{sub {targets}{sub {and}}{sub {mechanisms}},}{this}{sub {compound}{sub {(CAS}{sub {{no}}1421530{-}72{-}4)}}{sub }is poised{sub }to make substantial contributions{sub }to modern medicine.{}}}>>>>>>>>